6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide

• IUPAC Name: 6-methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-(4-propoxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C24H23N3O3/c1-4-11-29-18-8-6-17(7-9-18)22-14-20(19-12-15(2)5-10-21(19)25-22)24(28)26-23-13-16(3)30-27-23/h5-10,12-14H,4,11H2,1-3H3,(H,26,27,28)
• InChI Key: AGJREBDVPQULQY-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C)C(=C2)C(=O)NC4=NOC(=C4)C
• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol

Description

6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide is a synthetic compound that belongs to the quinolinecarboxamide family. It has been extensively studied for its potential therapeutic properties, particularly in the treatment of cancer.

Mechanism of Action

The mechanism of action of 6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide is not fully understood. It is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cell growth and proliferation, and to induce apoptosis in cancer cells. It has also been shown to reduce inflammation in animal models of arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide in lab experiments is its potential as a therapeutic agent for cancer and inflammation. It has been extensively studied and has shown promising results in animal models. However, one limitation is the complex synthesis process, which requires careful attention to detail to ensure a high yield of pure product.

Future Directions

There are several future directions for research on 6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide. One direction is to further investigate its potential therapeutic properties, particularly in the treatment of cancer and inflammation. Another direction is to explore its mechanism of action in more detail, in order to better understand how it works and how it can be optimized for therapeutic use. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Scientific Research Applications

6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide has been extensively studied for its potential therapeutic properties, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been tested in several animal models of cancer. It has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models of arthritis.